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A detailed review of experimental data on the leaching of copper from various wood

preservatives reveals significant differences in their environmental performance. Micronized

copper-based formulations consistently demonstrate lower copper leaching rates compared to

soluble copper systems such as Alkaline Copper Quaternary (ACQ) and Copper Azole (CA).

The selection of wood preservatives is a critical consideration for researchers and

professionals in drug development and environmental science, balancing the need for effective

wood protection with the imperative to minimize environmental impact. Copper-based

preservatives are widely used, but concerns remain regarding the leaching of copper into the

surrounding environment. This guide provides an objective comparison of the leaching

performance of different copper-based wood preservatives, supported by experimental data

from various studies.

Quantitative Leaching Data
The following table summarizes the quantitative data on copper leaching from different wood

preservatives as reported in several scientific studies. It is important to note that direct

comparison between studies can be challenging due to variations in experimental conditions,

wood species, and analytical methods.
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Preservative
Type

Wood Species
Leaching
Conditions

Copper
Leaching

Reference

Micronized

Copper Quat

(MCQ)

Southern Yellow

Pine

Laboratory Test

(CNS 6717)

4.94% (average

leaching

percentage)

[1]

Alkaline Copper

Quat (ACQ)

Southern Yellow

Pine

Laboratory Test

(CNS 6717)

10.19% (average

leaching

percentage)

[1]

Chromated

Copper Arsenate

(CCA)

Southern Yellow

Pine

Laboratory Test

(CNS 6717)

5.42% (average

leaching

percentage)

[1]

Micronized

Copper Quat

(MCQ)

Not Specified
Laboratory and

Field Tests

Leaching was

about 10% that

of ACQ in both

lab and 2-year

field tests.

[2]

Alkaline Copper

Quat (ACQ)
Not Specified

Field Scale (1

year)

670 mg of

copper leached
[3]

Chromated

Copper Arsenate

(CCA)

Weathered, High

Retention

Field Scale (1

year)

418 mg of

copper leached
[3]

Micronized

Copper Azole

(MCA)

Not Specified Not Specified

90% to 99% less

copper release

compared to

standard treated

wood products.

[4]

Alkaline Copper

Quat (ACQ) &

Copper Azole

(CA)

Not Specified
General

Observation

Generally leach

more than CCA-

treated wood.

[5]
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A standardized method for evaluating the leachability of waterborne wood preservatives is

crucial for comparing the performance of different formulations. The American Wood Protection

Association (AWPA) Standard E11, "Standard Method for Accelerated Evaluation of

Preservative Leaching," is a widely recognized protocol for this purpose.[6][7]

AWPA E11: Standard Method for Accelerated Evaluation
of Preservative Leaching
Objective: To provide an accelerated laboratory method to determine the leachability of

waterborne wood preservatives. This method is intended to assess the long-term efficacy of

preservatives and is not designed to predict environmental impact directly.[6]

Methodology:

Test Specimens: Small blocks of wood, typically 19 mm cubes, are used to maximize the

surface-area-to-volume ratio, thereby accelerating the leaching process.[7]

Preservative Treatment: The wood blocks are treated with the wood preservative being

tested according to specified procedures to achieve a target retention level.

Conditioning: After treatment, the blocks are conditioned to allow for the fixation of the

preservative components within the wood structure.

Leaching Procedure:

The treated and conditioned wood blocks are immersed in a specified volume of deionized

water.

The water is typically agitated or stirred continuously throughout the test period.

The leaching water is collected and replaced with fresh deionized water at predetermined

intervals over a set duration, often around 14 days.[7]

Analysis:

The collected leachate samples are analyzed for the concentration of the leached

preservative components (in this case, copper) using appropriate analytical techniques
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such as atomic absorption spectroscopy or inductively coupled plasma mass

spectrometry.

Alternatively, the wood blocks can be analyzed for their residual preservative content

before and after leaching to determine the percentage of the preservative that has leached

out.

Reporting: The results are typically expressed as the cumulative amount of the leached

component over time or as a percentage of the initial amount of the preservative in the wood.

Visualization of Experimental Workflow
The following diagram illustrates the typical workflow of a comparative leaching study for wood

preservatives, based on the principles of the AWPA E11 standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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